4-[({3-[(Benzyloxy)carbonyl]-2-methyl-1-benzofuran-5-yl}amino)sulfonyl]benzoic acid

• Molecular Formula: C24H19NO7S
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 4-[(2-methyl-3-phenylmethoxycarbonyl-1-benzofuran-5-yl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C24H19NO7S/c1-15-22(24(28)31-14-16-5-3-2-4-6-16)20-13-18(9-12-21(20)32-15)25-33(29,30)19-10-7-17(8-11-19)23(26)27/h2-13,25H,14H2,1H3,(H,26,27)
• InChI Key: XAFZNDUQBOEOQP-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)C(=O)O)C(=O)OCC4=CC=CC=C4

Description

4-[({3-[(Benzyloxy)carbonyl]-2-methyl-1-benzofuran-5-yl}amino)sulfonyl]benzoic acid, also known as BMB-BSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

4-[({3-[(Benzyloxy)carbonyl]-2-methyl-1-benzofuran-5-yl}amino)sulfonyl]benzoic acid has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase and acetylcholinesterase, making it a potential candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-[({3-[(Benzyloxy)carbonyl]-2-methyl-1-benzofuran-5-yl}amino)sulfonyl]benzoic acid involves the binding of the compound to the active site of the target enzyme, leading to the inhibition of its activity. This inhibition can be reversible or irreversible, depending on the nature of the interaction between this compound and the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase activity, as well as the induction of apoptosis in cancer cells. It has also been reported to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[({3-[(Benzyloxy)carbonyl]-2-methyl-1-benzofuran-5-yl}amino)sulfonyl]benzoic acid is its potent inhibitory activity against several enzymes, making it a valuable tool for the study of enzyme function and inhibition. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for the study of 4-[({3-[(Benzyloxy)carbonyl]-2-methyl-1-benzofuran-5-yl}amino)sulfonyl]benzoic acid, including the development of new drugs for the treatment of various diseases, the study of its potential as a tool for the study of enzyme function and inhibition, and the investigation of its potential as a therapeutic agent for the treatment of cancer. Further research is needed to fully understand the potential applications of this compound in these areas.

Synthesis Methods

The synthesis of 4-[({3-[(Benzyloxy)carbonyl]-2-methyl-1-benzofuran-5-yl}amino)sulfonyl]benzoic acid is a multi-step process that involves the reaction of 2-methyl-1-benzofuran-5-carboxylic acid with benzyl chloroformate, followed by the reaction of the resulting intermediate with 4-aminobenzenesulfonic acid. The final product is obtained after purification using column chromatography.